![molecular formula C6H6Cl3NO B2523470 (3,5-Dichloropyridin-2-yl)methanol hydrochloride CAS No. 2230802-61-4](/img/structure/B2523470.png)
(3,5-Dichloropyridin-2-yl)methanol hydrochloride
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Overview
Description
“(3,5-Dichloropyridin-2-yl)methanol hydrochloride” is a chemical compound with the molecular formula C6H6Cl3NO . It is also known by its CAS number 275383-87-4 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with two chlorine atoms at the 3rd and 5th positions and a methanol group at the 2nd position . The InChI string representation of the molecule isInChI=1S/C6H5Cl2NO/c7-4-1-5(8)6(3-10)9-2-4/h1-2,10H,3H2
. Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 178.01 g/mol . It has a topological polar surface area of 33.1 Ų . The compound has one hydrogen bond donor and two hydrogen bond acceptors . Its exact mass and monoisotopic mass are 176.9748192 g/mol .Scientific Research Applications
Organic-Inorganic Hybrid Material Synthesis
A study by Buvaylo et al. (2015) explored the synthesis of hybrid organic-inorganic chlorozincate and a molecular zinc complex involving the in situ formed imidazo[1,5-a]pyridinium cation. This research demonstrated serendipitous oxidative cyclization, structures, and photophysical properties of the compounds, highlighting the versatility of pyridine derivatives in creating novel materials with potential applications in electronics and photonics Buvaylo et al., 2015.
Magnetic Property Studies
Yong et al. (2013) reported on the structural and magnetic properties of hydrochloride crystals based on 2-(imidazo[1,2-a]pyridin-2-yl)-2-oxoacetic acid radical. The study indicated how the molecular arrangement influences magnetic susceptibilities and behaviors, showcasing the potential of pyridine derivatives in designing materials with specific magnetic properties Yong, Zhang, & She, 2013.
Catalytic Processes and Reactivity Studies
Research by Kermagoret and Braunstein (2008) involved the synthesis of nickel complexes with bidentate N,O-type ligands, including those derived from pyridine alcohols, for application in the catalytic oligomerization of ethylene. This work underscores the functional utility of pyridine derivatives in catalysis, particularly in processes relevant to industrial polymer production Kermagoret & Braunstein, 2008.
Safety and Hazards
Properties
IUPAC Name |
(3,5-dichloropyridin-2-yl)methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2NO.ClH/c7-4-1-5(8)6(3-10)9-2-4;/h1-2,10H,3H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPAHLEDVGUEVSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)CO)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2230802-61-4 |
Source
|
Record name | (3,5-dichloropyridin-2-yl)methanol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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